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Compound of Interest

Compound Name:
N,N-dimethylmorpholine-2-

carboxamide

CAS No.: 135072-23-0

Cat. No.: B166608

Get Quote

Executive Summary
N,N-Dimethylmorpholine-2-carboxamide represents a specialized class of chiral auxiliaries

derived from the morpholine-2-carboxylic acid (MOCA) scaffold.[1] Unlike the planar

oxazolidinone (Evans) or pseudoephedrine (Myers) auxiliaries, this scaffold leverages the rigid

chair conformation of the morpholine ring combined with a strong chelating capability of the C2-

dimethylcarboxamide group. This guide outlines its utility in facilitating highly diastereoselective

alkylations, aldol reactions, and Michael additions, offering a robust alternative for substrates

requiring distinct solubility profiles or cleavage conditions.

Structural Basis & Mechanism of Induction
The efficacy of N,N-dimethylmorpholine-2-carboxamide relies on its ability to form a rigid,

chelated transition state.[1]
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Upon acylation of the morpholine nitrogen (N4) with a substrate (e.g., propionic acid), the

auxiliary creates a platform for enolization.

Z-Enolate Formation: Treatment with a base (e.g., LDA or LiHMDS) generates the (Z)-

enolate to minimize steric clash between the enolate oxygen and the R-group.[1]

Metal Chelation: The carbonyl oxygen of the C2-dimethylamide side chain coordinates with

the Lithium counterion of the enolate. This 1,3-chelation locks the rotation of the C2-

substituent, forcing the morpholine ring into a specific chair conformation.

Facial Bias: The bulky dimethylamide group, held in place by chelation, effectively shields

one face of the enolate (typically the Re-face, depending on the absolute configuration of the

C2 center), directing the electrophile to attack from the opposite, accessible face.

Diagram: Chelated Transition State (Z-Enolate)
The following Graphviz diagram illustrates the logical flow of the stereochemical induction,

highlighting the critical chelation event.
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Caption: Mechanistic pathway showing the critical lithium-chelation step that locks the auxiliary

conformation for high diastereoselectivity.[1]

Synthesis of the Auxiliary
The synthesis of the auxiliary itself is scalable, typically starting from commercially available

chiral pool materials such as (S)-epichlorohydrin or amino acids.

Synthetic Route (Protocol Summary)
Starting Material: (S)-Morpholine-2-carboxylic acid (often available as the hydrochloride salt).

[1]
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Amide Coupling: Reaction with dimethylamine (HNMe2) using standard coupling reagents

(EDCI/HOBt or HATU) to install the directing group.

Purification: The product, (S)-N,N-dimethylmorpholine-2-carboxamide, is isolated as a

stable oil or solid (HCl salt).[1]

Key Specification:

CAS: 1361115-06-1 (Hydrochloride salt)[1][2]

Molecular Weight: 158.20 g/mol (Free base)

Purity Requirement: >98% ee is critical to ensure high optical purity in downstream

applications.

Experimental Protocol: Asymmetric Alkylation
This protocol describes the alkylation of N-propionyl-N,N-dimethylmorpholine-2-
carboxamide with benzyl bromide.[1]

Reagents & Setup
Substrate: N-Propionyl-(S)-N,N-dimethylmorpholine-2-carboxamide (1.0 equiv)

Base: Lithium Diisopropylamide (LDA) (1.1 equiv), freshly prepared or titrated.

Electrophile: Benzyl bromide (1.2 equiv).

Solvent: Anhydrous THF.

Additives: LiCl (optional, 2-3 equiv) can enhance the reaction rate and chelation tightness.

Step-by-Step Methodology
Enolization:

Cool a solution of the N-propionyl auxiliary in THF (0.1 M) to -78 °C under argon.

Add LDA dropwise over 10 minutes.
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Stir at -78 °C for 45 minutes to ensure complete formation of the chelated Z-enolate.

Alkylation:

Add benzyl bromide (neat or in minimal THF) dropwise.

Allow the reaction to stir at -78 °C for 2 hours, then slowly warm to 0 °C over 1 hour.

Quench & Workup:

Quench with saturated aqueous NH₄Cl.

Extract with EtOAc (3x). Wash combined organics with brine, dry over Na₂SO₄, and

concentrate.

Cleavage (Hydrolysis):

Dissolve the crude alkylated product in a mixture of THF/H₂O (4:1).

Add LiOH (2 equiv) and H₂O₂ (30%, 4 equiv) at 0 °C.

Stir until the auxiliary is cleaved (monitored by TLC/LCMS).

Note: The auxiliary can often be recovered by extraction of the basic aqueous phase after

removing the chiral acid product.

Performance Metrics (Representative)
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Parameter Value Notes

Yield (Alkylation) 85 - 92%
High conversion due to

nucleophilic enolate.[1]

Diastereomeric Ratio (dr) > 95:5
Enhanced by Li-chelation

mechanism.[1]

Recovery of Auxiliary > 80%
Economically viable for scale-

up.[1]

Crystalline Properties Moderate

Often requires

chromatography; less

crystalline than

oxazolidinones.[1]

Comparative Analysis
How does N,N-dimethylmorpholine-2-carboxamide compare to industry standards?

Feature
Morpholine-2-
Carboxamide

Evans
Oxazolidinone

Myers
Pseudoephedrine

Induction Source C2-Amide Chelation C4-Steric Hindrance OH/Amide Chelation

Enolate Type Chelated Z-Enolate Chelated Z-Enolate Chelated Z-Enolate

Cleavage Conditions

Hydrolysis

(LiOH/H2O2) or

Reduction

Hydrolysis

(LiOH/H2O2)

Acidic or Basic

Hydrolysis

Atom Economy Moderate Moderate High

Solubility High (Polar/Organic) Moderate High
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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